Cas no 3967-22-4 (N-[(Phenylmethoxy)carbonyl]-L-alpha-glutamyl-L-histidine 1-(1,1-dimethylethyl) 2-methyl ester)

• Product name: N-[(Phenylmethoxy)carbonyl]-L-alpha-glutamyl-L-histidine 1-(1,1-dimethylethyl) 2-methyl ester
• CAS No: 3967-22-4
• MF: C₂₄H₃₂N₄O₇
• MW: 488.533486366272
• CID: 6642513
• PubChem ID: 14681146

N-[(Phenylmethoxy)carbonyl]-L-alpha-glutamyl-L-histidine 1-(1,1-dimethylethyl) 2-methyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID801122627
• N-[(Phenylmethoxy)carbonyl]-L-alpha-glutamyl-L-histidine 1-(1,1-dimethylethyl) 2-methyl ester
• 3967-22-4

• Inchi： 1S/C24H32N4O7/c1-24(2,3)35-20(29)11-10-18(28-23(32)34-14-16-8-6-5-7-9-16)21(30)27-19(22(31)33-4)12-17-13-25-15-26-17/h5-9,13,15,18-19H,10-12,14H2,1-4H3,(H,25,26)(H,27,30)(H,28,32)/t18-,19-/m0/s1
• InChI Key： BWBPCHCDEMASGH-OALUTQOASA-N
• SMILES： O(C(CC[C@@H](C(N[C@H](C(=O)OC)CC1=CN=CN1)=O)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 488.22709937g/mol
• Monoisotopic Mass: 488.22709937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 149Ų